Cas no 2034622-21-2 (3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea)

• Product Name: 3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea
• CAS No: 2034622-21-2
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 6213406
• PubChem ID: 119101104
• Update Time: 2025-07-23

3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea
• 1-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea
• 3-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-1-[(naphthalen-1-yl)methyl]urea
• 1-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea
• F6506-0507
• 2034622-21-2
• AKOS026691907

• Inchi： 1S/C22H20N2O4/c25-21(23-13-17-7-3-6-16-5-1-2-8-19(16)17)24-15-22(26,18-10-12-27-14-18)20-9-4-11-28-20/h1-12,14,26H,13,15H2,(H2,23,24,25)
• InChI Key： BACZUHBKPSWDMP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)(C1=COC=C1)CNC(NCC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 376.14230712g/mol
• Monoisotopic Mass: 376.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.6Ų

Additional information on 3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea

Professional Introduction to Compound with CAS No. 2034622-21-2 and Product Name: 3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea

The compound identified by the CAS number 2034622-21-2 and the product name 3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in modulating biological pathways and its structural features that make it a promising candidate for further investigation.

The molecular structure of this compound is notable for its incorporation of multiple heterocyclic rings, specifically furan moieties at positions 2 and 3, which contribute to its distinct chemical properties. Additionally, the presence of a naphthalenyl group at the 1-position and a hydroxyethyl substituent at the 2-position enhances its reactivity and binding affinity. These structural elements are crucial in determining its interaction with biological targets, making it a subject of intense interest for researchers exploring novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small molecules that can selectively interact with specific biological targets. The compound 3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea stands out due to its ability to engage with various enzymes and receptors involved in critical metabolic and signaling pathways. Its dual functionality, stemming from the combination of urea and hydroxyethyl groups, allows for versatile interactions that could be exploited in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Current research indicates that modulating certain inflammatory pathways can lead to significant therapeutic benefits. The structural features of 3-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-1-(naphthalen-1-yl)methylurea suggest that it may interact with key inflammatory mediators, potentially offering a new approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have shown promising results in cell-based assays, where the compound demonstrated inhibitory effects on inflammatory cytokines.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The incorporation of furan rings necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity behind the development of this compound but also showcase the advancements in synthetic organic chemistry that enable such complex molecules to be produced with greater ease.

From a pharmacological perspective, the compound's ability to cross the blood-brain barrier is another area of interest. Many therapeutic agents face challenges in reaching their target sites within the central nervous system due to this barrier. The structural properties of 3-2-(furan-2-yl)-2-(furan-3-y)l]-[email protected]:(naphthalen-l -y]methylurea suggest that it may possess the necessary characteristics to overcome this obstacle, opening up possibilities for treating neurological disorders. Further research is needed to confirm these hypotheses, but the preliminary findings are encouraging.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 3-[email protected]:[email protected](naphthalen-l -y]methylurea interacts with biological targets at an atomic level. These simulations have helped researchers identify key binding sites and optimize drug-like properties such as solubility and metabolic stability. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

In conclusion, the compound with CAS number 2034622_21_22 and product name [email protected]:[email protected](naphthalen-l -y]methylurea represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of heterocyclic moieties and functional groups makes it a versatile tool for further exploration in chemical biology and pharmaceutical research. As more studies are conducted into its properties and potential applications, it is likely that this compound will continue to play a significant role in advancing our understanding of disease mechanisms and developing new treatments.